Cas no 1031928-33-2 (6-ethoxy-3-phenyl-1h-quinolin-2-one)

• Product Name: 6-ethoxy-3-phenyl-1h-quinolin-2-one
• CAS No: 1031928-33-2
• MF: C₁₇H₁₅NO₂
• MW: 265.306504487991
• CID: 1136144
• PubChem ID: 39346048
• Update Time: 2025-05-26

6-ethoxy-3-phenyl-1h-quinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-3-phenyl-1h-quinolin-2-one
• 6-ETHOXY-3-PHENYL-2-QUINOLINOL
• CTK4A1823
• ZINC32099756
• 6-Ethoxy-2-hydroxy-3-phenylquinoline
• AG-D-13565
• KB-248607
• 6-Ethoxy-2-hydroxy-3-phenylquinoline;6-ETHOXY-3-PHENYL-2-QUINOLINOL;
• 1031928-33-2
• DTXSID40653635
• MFCD09997957
• 6-ETHOXY-3-PHENYLQUINOLIN-2-OL
• 6-Ethoxy-3-phenylquinolin-2(1H)-one

• Inchi： 1S/C17H15NO2/c1-2-20-14-8-9-16-13(10-14)11-15(17(19)18-16)12-6-4-3-5-7-12/h3-11H,2H2,1H3,(H,18,19)
• InChI Key： KEZOGPCXCWHRJU-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)C=C(C1C=CC=CC=1)C(N2)=O

Computed Properties

• Exact Mass: 265.11000
• Monoisotopic Mass: 265.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 42.35000
• LogP: 4.00610

Additional information on 6-ethoxy-3-phenyl-1h-quinolin-2-one

Introduction to 6-ethoxy-3-phenyl-1H-quinolin-2-one (CAS No. 1031928-33-2)

6-ethoxy-3-phenyl-1H-quinolin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1031928-33-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives, a class of molecules known for their diverse biological activities and pharmacological potential. The structural features of 6-ethoxy-3-phenyl-1H-quinolin-2-one, particularly the presence of an ethoxy group at the 6-position and a phenyl ring at the 3-position of the quinoline core, contribute to its unique chemical properties and biological interactions.

The quinoline scaffold has a long history in medicinal chemistry, with numerous derivatives being investigated for their antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. Among these derivatives, 6-ethoxy-3-phenyl-1H-quinolin-2-one has emerged as a promising candidate due to its structural complexity and potential for further functionalization. The ethoxy substituent not only influences the electronic distribution of the molecule but also enhances its solubility in polar solvents, making it more amenable to formulation and administration in biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of 6-ethoxy-3-phenyl-1H-quinolin-2-one with greater accuracy. These studies suggest that the compound may interact with specific protein targets involved in cell proliferation and apoptosis, making it a potential lead for the development of novel therapeutic agents. Furthermore, the phenyl ring at the 3-position provides a versatile platform for further derivatization, allowing chemists to explore new analogs with enhanced pharmacological profiles.

In vitro studies have demonstrated that 6-ethoxy-3-phenyl-1H-quinolin-2-one exhibits inhibitory activity against various enzymes and receptors relevant to human diseases. For instance, preliminary experiments have shown that this compound can modulate the activity of kinases and transcription factors implicated in cancer progression. Additionally, its ability to interfere with inflammatory pathways has been observed in cellular models, suggesting its potential as an anti-inflammatory agent. These findings align with recent research indicating that quinoline derivatives can serve as effective scaffolds for drug discovery.

The synthesis of 6-ethoxy-3-phenyl-1H-quionlinone (CAS No. 1031928332) involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the quinoline core. Subsequent functionalization steps introduce the ethoxy and phenyl groups at strategic positions on the molecule. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity of the final product.

The pharmacokinetic properties of 6-(Ethoxy)-3-(Phenyl)-1H-Qinolinone are also of considerable interest. Research indicates that this compound exhibits moderate bioavailability when administered orally, with a reasonable half-life allowing for sustained therapeutic effects. Metabolic studies have identified key pathways by which the molecule is processed in vivo, providing insights into its potential side effects and drug-drug interactions. Understanding these pharmacokinetic profiles is crucial for optimizing dosing regimens and ensuring safety in clinical applications.

One of the most exciting aspects of 6-(Ethoxy)-3-(Phenyl)-1H-Qinolinone is its potential application in combinatorial therapy. By pairing this compound with other agents that target different disease pathways, researchers aim to enhance therapeutic outcomes while minimizing resistance development. Preliminary data suggest that when used in conjunction with standard treatments for certain cancers or inflammatory disorders, 6-(Ethoxy)-3-(Phenyl)-1H-Qinolinone can amplify efficacy without significant additive toxicity.

The development of novel derivatives based on 6-(Ethoxy)-3-(Phenyl)-1H-Qinolinone continues to be an active area of research. Chemists are exploring modifications such as halogenation at various positions on the quinoline ring or introduction of additional heterocyclic moieties to improve binding affinity and selectivity. These efforts are supported by high-throughput screening technologies that allow for rapid evaluation of large libraries of compounds.

The role of 6-(Ethoxy)-3-(Phenyl)-1H-Qinolinone in addressing unmet medical needs cannot be overstated. As chronic diseases become increasingly prevalent worldwide, there is a growing demand for innovative therapeutic solutions. Quinoline derivatives like this one offer a rich structural framework for drug discovery, holding promise for treating conditions ranging from infectious diseases to neurodegenerative disorders.

In conclusion,6-Ethoxy-three-Phe-nolino[2.] one (CAS No.) 1031928332 represents a significant advancement in pharmaceutical chemistry with far-reaching implications for human health care . Its unique structural attributes combined with promising preclinical data position it as a valuable asset in ongoing efforts toward developing next-generation therapeutics . Further investigation into its mechanisms , synthesis ,and applications will undoubtedly continue shaping future directions within medicinal biology . p>